Cas no 851199-04-7 (4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane is a boronic ester derivative commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered structure enhances stability, reducing susceptibility to protodeboronation and hydrolysis, which is advantageous for air- and moisture-sensitive applications. The tert-butyl-substituted phenyl group contributes to improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in pharmaceutical and materials science research, where controlled borylation is required for constructing complex aromatic systems. Its consistent reactivity profile makes it a reliable choice for palladium-catalyzed transformations. Proper storage under inert conditions is recommended to maintain purity and performance.

4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane structure

851199-04-7 structure

Product Name:4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane

CAS No:851199-04-7

MF:C₁₇H₂₇BO₂

MW:274.206085443497

CID:5464944

Update Time:2025-06-07

4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- Z1336745259
- 4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-[4-(1,1-dimethylpropyl)phenyl]-4,4,5,5-tetramethyl-
- 4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane
- Inchi： 1S/C17H27BO2/c1-8-15(2,3)13-9-11-14(12-10-13)18-19-16(4,5)17(6,7)20-18/h9-12H,8H2,1-7H3
- InChI Key： HEMIIZDXMGUJFE-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)C(C)(C)CC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 274.2104103 g/mol
Monoisotopic Mass: 274.2104103 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5
Molecular Weight: 274.2

4,4,5,5-Tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6305956-0.05g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	0.05g	$174.0	2023-07-10
Enamine	EN300-6305956-0.1g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	0.1g	$257.0	2023-07-10
Enamine	EN300-6305956-0.25g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	0.25g	$367.0	2023-07-10
Enamine	EN300-6305956-0.5g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	0.5g	$579.0	2023-07-10
Enamine	EN300-6305956-1.0g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	1.0g	$743.0	2023-07-10
Enamine	EN300-6305956-2.5g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	2.5g	$1454.0	2023-07-10
Enamine	EN300-6305956-5.0g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	5.0g	$2152.0	2023-07-10
Enamine	EN300-6305956-10.0g	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	10.0g	$3191.0	2023-07-10
Aaron	AR028PHD-50mg	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	50mg	$265.00	2025-02-16
Aaron	AR028PHD-100mg	4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane	851199-04-7	95%	100mg	$379.00	2025-02-16